N-[2-(4-chlorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-4-methylbenzamide

• IUPAC Name: N-[2-(4-chlorophenyl)-6-methylbenzotriazol-5-yl]-4-methylbenzamide
• InChI: InChI=1S/C21H17ClN4O/c1-13-3-5-15(6-4-13)21(27)23-18-12-20-19(11-14(18)2)24-26(25-20)17-9-7-16(22)8-10-17/h3-12H,1-2H3,(H,23,27)
• InChI Key: KNWUJWAPZSVSSK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC3=NN(N=C3C=C2C)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H17ClN4O
• DSSTOX Substance ID: DTXSID60362050
• Molecular Weight: 376.8 g/mol
• CAS RN: 6188-80-3

Description

N-[2-(4-chlorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-4-methylbenzamide, also known as CMNB, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[2-(4-chlorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-4-methylbenzamide is based on its chemical structure, which contains a benzotriazole moiety that can act as a photoactive group. When N-[2-(4-chlorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-4-methylbenzamide is exposed to light, it undergoes a photochemical reaction that generates a triplet excited state. This excited state can then interact with other molecules in the surrounding environment, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[2-(4-chlorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-4-methylbenzamide depend on its application and the specific environment in which it is used. In photovoltaics, N-[2-(4-chlorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-4-methylbenzamide can improve the efficiency of organic solar cells by enhancing the charge separation and transport processes. In OLEDs, N-[2-(4-chlorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-4-methylbenzamide can emit blue light with high luminance and efficiency, making it a potential candidate for commercial applications. In biological imaging, N-[2-(4-chlorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-4-methylbenzamide can selectively detect intracellular zinc ions, which are important for various cellular processes such as apoptosis and DNA synthesis.

Advantages and Limitations for Lab Experiments

The advantages of using N-[2-(4-chlorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-4-methylbenzamide in lab experiments include its high purity, stability, and reproducibility. N-[2-(4-chlorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-4-methylbenzamide can be synthesized with high yield and purity using a simple and scalable method, making it an attractive candidate for large-scale production. However, the limitations of using N-[2-(4-chlorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-4-methylbenzamide in lab experiments include its potential toxicity and limited solubility in aqueous solutions. Therefore, proper safety precautions and solvent selection should be taken into consideration when using N-[2-(4-chlorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-4-methylbenzamide in lab experiments.

Future Directions

For the research and development of N-[2-(4-chlorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-4-methylbenzamide include exploring its potential applications in other fields, modifying its chemical structure, and investigating its toxicity and environmental impact.

Synthesis Methods

The synthesis of N-[2-(4-chlorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-4-methylbenzamide involves the reaction of 4-chloroaniline with 2-amino-6-methylbenzotriazole in the presence of a coupling agent such as N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then coupled with 4-methylbenzoic acid to obtain N-[2-(4-chlorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-4-methylbenzamide.

Scientific Research Applications

N-[2-(4-chlorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-4-methylbenzamide has been studied for its potential application in various fields such as photovoltaics, organic light-emitting diodes (OLEDs), and biological imaging. In photovoltaics, N-[2-(4-chlorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-4-methylbenzamide is used as an electron acceptor in organic solar cells, which has shown promising results in improving the efficiency of the cells. In OLEDs, N-[2-(4-chlorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-4-methylbenzamide is used as a blue light emitter, which has shown high luminance and efficiency. In biological imaging, N-[2-(4-chlorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-4-methylbenzamide is used as a fluorescent probe for detecting intracellular zinc ions, which has shown high sensitivity and selectivity.